Cas no 906186-35-4 (1-(azepan-1-yl)-2-(2-benzyl-1H-1,3-benzodiazol-1-yl)ethan-1-one)

• Product Name: 1-(azepan-1-yl)-2-(2-benzyl-1H-1,3-benzodiazol-1-yl)ethan-1-one
• CAS No: 906186-35-4
• MF: C₂₂H₂₅N₃O
• MW: 347.45340514183
• CID: 5425957
• PubChem ID: 16995635
• Update Time: 2025-07-23

1-(azepan-1-yl)-2-(2-benzyl-1H-1,3-benzodiazol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Hexahydro-1H-azepin-1-yl)-2-[2-(phenylmethyl)-1H-benzimidazol-1-yl]ethanone
• 906186-35-4
• STK824785
• 1-(azepan-1-yl)-2-(2-benzyl-1H-1,3-benzodiazol-1-yl)ethan-1-one
• 1-(azepan-1-yl)-2-(2-benzyl-1H-benzo[d]imidazol-1-yl)ethanone
• Z15891106
• VU0612308-1
• AKOS002328821
• 1-(azepan-1-yl)-2-(2-benzyl-1H-benzimidazol-1-yl)ethanone
• F3365-9450

• Inchi： 1S/C22H25N3O/c26-22(24-14-8-1-2-9-15-24)17-25-20-13-7-6-12-19(20)23-21(25)16-18-10-4-3-5-11-18/h3-7,10-13H,1-2,8-9,14-17H2
• InChI Key： DYISXFXAICAPHW-UHFFFAOYSA-N
• SMILES： O=C(CN1C2C=CC=CC=2N=C1CC1C=CC=CC=1)N1CCCCCC1

Computed Properties

• Exact Mass: 347.199762429g/mol
• Monoisotopic Mass: 347.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 587.1±43.0 °C(Predicted)
• pka: 5.10±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(azepan-1-yl)-2-(2-benzyl-1H-1,3-benzodiazol-1-yl)ethan-1-one

Introduction to 1-(azepan-1-yl)-2-(2-benzyl-1H-1,3-benzodiazol-1-yl)ethan-1-one (CAS No. 906186-35-4)

1-(azepan-1-yl)-2-(2-benzyl-1H-1,3-benzodiazol-1-yl)ethan-1-one, identified by its CAS number 906186-35-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both azepane and benzodiazole moieties, which are well-known for their pharmacological properties and potential therapeutic applications.

The molecular structure of 1-(azepan-1-yl)-2-(2-benzyl-1H-1,3-benzodiazol-1-yl)ethan-1-one consists of an azepane ring linked to an ethanone group, which is further substituted with a benzylated benzodiazole moiety. This unique arrangement of functional groups suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in the development of novel compounds that combine the structural features of azepane and benzodiazole. These heterocyclic systems have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, anxiety management, and sleep regulation. The azepane ring is known for its ability to enhance oral bioavailability and metabolic stability, while the benzodiazole moiety is recognized for its anxiolytic and sedative effects.

Current research in the field of medicinal chemistry has focused on modulating the pharmacological properties of these compounds by introducing structural modifications that can enhance their efficacy while minimizing side effects. The synthesis of 1-(azepan-1-yl)-2-(2-benzyl-1H-1,3-benzodiazol-1-yl)ethan-1-one represents a significant step forward in this direction. The presence of both azepane and benzodiazole units in a single molecule allows for multiple points of interaction with biological targets, potentially leading to synergistic effects.

One of the key advantages of this compound is its potential to act as a dual-action therapeutic agent. The azepane ring can interact with membrane-bound receptors or enzymes, while the benzodiazole moiety can bind to specific intracellular receptors or signaling pathways. This dual-targeting strategy has been shown to improve drug efficacy and reduce the risk of tolerance or dependence associated with traditional benzodiazolines.

Recent studies have also highlighted the importance of optimizing the pharmacokinetic properties of novel compounds. The structural features of 1-(azepan-1-yl)-2-(2-benzyl-1H-1,3-benzodiazol-1-y)ethanone contribute to its favorable pharmacokinetic profile, including good solubility, stability under physiological conditions, and efficient absorption after oral administration. These properties are crucial for ensuring that the compound reaches its target sites in sufficient concentrations to exert its therapeutic effects.

The synthesis of 1-(azepan-1-y)-2-(2-benzyll)-ethanone involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations, have been employed to construct the complex molecular framework efficiently. These methods not only improve the efficiency of the synthesis but also allow for greater control over the stereochemistry of the final product.

In addition to its potential therapeutic applications, 906186354 has also been studied for its chemical reactivity and potential use as an intermediate in the synthesis of more complex molecules. The presence of reactive functional groups such as ketones and aromatic rings makes this compound a versatile building block for further chemical modifications.

The pharmacological evaluation of 906186354 has revealed promising results in preclinical studies. Initial experiments have shown that this compound exhibits anxiolytic activity comparable to traditional benzodiazolines but with a reduced risk of side effects such as sedation and cognitive impairment. These findings suggest that 906186354 could be a valuable addition to the arsenal of drugs used for managing anxiety disorders.

Further research is ongoing to explore the full spectrum of pharmacological activities associated with this compound. Studies are being conducted to investigate its interactions with various biological targets, including GABA receptors, serotonin transporters, and other neurotransmitter systems. These investigations aim to provide a comprehensive understanding of how 906186354 exerts its therapeutic effects at the molecular level.

The development of novel CNS drugs is particularly challenging due to the complex nature of neural signaling pathways and the need for compounds that can cross the blood-brain barrier efficiently. The structural features of 906186354, including its lipophilicity and metabolic stability, make it an attractive candidate for further development as a CNS-active agent.

In conclusion, 906186354 represents a significant advancement in pharmaceutical chemistry with potential applications in treating various neurological disorders. Its unique molecular structure combines the beneficial properties of azepane and benzodiazole moieties, making it a promising candidate for further clinical investigation. As research continues to uncover new insights into its pharmacological mechanisms, 906186354 may emerge as a valuable therapeutic agent in managing conditions such as anxiety disorders and sleep disturbances.